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Compound of Interest

Compound Name: 3,5-Difluoro-4-methylbenzonitrile

Cat. No.: B575272 Get Quote

3,5-Difluoro-4-methylbenzonitrile is a highly valued intermediate due to the unique electronic

properties conferred by its difluorinated aromatic ring and the versatile reactivity of the nitrile

group. The incorporation of fluorine atoms into organic molecules is a well-established strategy

in drug design to modulate key pharmacokinetic and pharmacodynamic properties such as

metabolic stability, lipophilicity, and binding affinity.[1] This makes fluorinated building blocks

like 3,5-Difluoro-4-methylbenzonitrile indispensable for the synthesis of novel active

pharmaceutical ingredients (APIs) and next-generation crop protection agents.[1][2][3]

Identifying and Qualifying Commercial Suppliers
The procurement of high-purity chemical intermediates is a critical first step in any research

and development campaign. The quality of the starting material directly impacts the success of

subsequent synthetic steps, influencing yield, purity of the final compound, and the

reproducibility of results.

While a vast number of suppliers exist, they can be broadly categorized into large, multinational

corporations and smaller, specialized chemical synthesis labs.
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Supplier Category Examples Key Strengths

Global Chemical Distributors

Sigma-Aldrich (Merck),

Thermo Scientific (Alfa Aesar),

TCI Chemicals

Extensive catalog, robust

quality management systems,

readily available

documentation (CoA, SDS).[4]

[5][6][7]

Specialty & Niche

Manufacturers

ChemScene, Synthonix,

Benchchem

Focus on novel and complex

molecules, custom synthesis

capabilities, often cater to

early-stage R&D.[8][9][10]

Fine Chemical Producers
NINGBO INNO PHARMCHEM

CO.,LTD

Expertise in scalable synthesis

for pharmaceutical and

agrochemical intermediates.[1]

It is imperative for researchers to conduct due diligence when selecting a supplier. The

following workflow outlines a systematic approach to qualifying a vendor for 3,5-Difluoro-4-
methylbenzonitrile.
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Supplier Qualification Workflow

Identify Potential Suppliers
(e.g., Sigma-Aldrich, Thermo Scientific, ChemScene)

Request Technical Documentation
(CoA, SDS, Purity Specification)

Evaluate Purity & Impurity Profile
(Does it meet experimental needs?)

Analyze Data

Assess Supplier Reliability
(Lead times, stock availability, technical support)

Purity Acceptable

Procure Sample for In-House QC

Reliability Acceptable

Qualify Supplier for Project Use

QC Passed

Click to download full resolution via product page

Caption: A workflow for qualifying commercial suppliers of 3,5-Difluoro-4-methylbenzonitrile.

Technical Specifications and Quality Control
Ensuring the quality and consistency of 3,5-Difluoro-4-methylbenzonitrile is paramount for

reproducible research.[11] Reputable suppliers will provide a Certificate of Analysis (CoA)

detailing the purity and physical properties of a specific batch.

Typical Specifications for 3,5-Difluoro-4-methylbenzonitrile:
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Parameter Typical Specification Analytical Method

Appearance
White to off-white crystalline

solid
Visual Inspection

Purity (Assay) ≥97%

Gas Chromatography (GC) or

High-Performance Liquid

Chromatography (HPLC)

Identity Conforms to structure
¹H NMR, ¹³C NMR, ¹⁹F NMR,

Mass Spectrometry (MS)

Melting Point
47-51 °C (for the related 3-

fluoro-4-methylbenzonitrile)[7]
Melting Point Apparatus

Solvent Content Specified (e.g., <1%) GC Headspace

The Critical Role of Analytical Methods
A combination of analytical techniques is required to ensure the identity, purity, and consistency

of the material.[11]

Chromatography (GC/HPLC): These are the primary methods for determining the purity of

the compound and quantifying any impurities. The choice between GC and HPLC depends

on the volatility and thermal stability of the compound and its impurities.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are essential for

confirming the chemical structure of the molecule and identifying any structural isomers or

related impurities.

Mass Spectrometry (MS): MS provides information on the molecular weight of the

compound, further confirming its identity.[12]

Synthesis Routes and Potential Impurities
Understanding the synthetic origin of 3,5-Difluoro-4-methylbenzonitrile is crucial for

anticipating potential impurities. While the exact commercial synthesis routes are proprietary, a

plausible pathway can be inferred from the chemical literature. A common strategy involves the

formylation of a difluorinated precursor followed by conversion to the nitrile.
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Plausible Synthetic Pathway

3,5-Difluorotoluene 3,5-Difluoro-4-methylbenzaldehyde

Formylation
(e.g., Vilsmeier-Haack) 3,5-Difluoro-4-methylbenzonitrile

Conversion to Nitrile
(e.g., with hydroxylamine)

Click to download full resolution via product page

Caption: A plausible synthetic route to 3,5-Difluoro-4-methylbenzonitrile.

Potential Impurities to Consider:

Unreacted Starting Materials: Residual 3,5-difluorotoluene or the intermediate aldehyde.

Reagents and Catalysts: Traces of chemicals used in the synthesis and purification steps.

Byproducts: Compounds formed from side reactions, such as over-oxidation or incomplete

conversion.

Isomers: Positional isomers that may be difficult to separate.

Safe Handling and Storage
As with any laboratory chemical, proper handling and storage procedures are essential. Always

consult the supplier-provided Safety Data Sheet (SDS) for detailed information.[13]

General Safety Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.[5][14]

Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust or vapors.[14]

In case of contact:

Skin: Wash off with soap and plenty of water.[13]
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Eyes: Rinse thoroughly with plenty of water for at least 15 minutes.[13]

Storage: Store in a tightly closed container in a dry and well-ventilated place.

Conclusion
Sourcing 3,5-Difluoro-4-methylbenzonitrile requires a diligent approach that extends beyond

simply placing an order. By carefully evaluating suppliers, scrutinizing technical documentation,

and understanding the chemical context of the material, researchers can ensure a reliable

supply of this critical building block. This foundational step is essential for the integrity and

success of ambitious research and development programs in the pharmaceutical and

agrochemical industries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b575272#commercial-suppliers-of-3-5-difluoro-4-
methylbenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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